(4-Ethylcycloheptyl)methanamine

• IUPAC Name: (4-ethylcycloheptyl)methanamine
• InChI: InChI=1S/C10H21N/c1-2-9-4-3-5-10(8-11)7-6-9/h9-10H,2-8,11H2,1H3
• InChI Key: BULMHLAKIFLSLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCC(CC1)CN
• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol

Description

Molecular Structure Analysis

The molecular structure of “(4-Ethylcycloheptyl)methanamine” consists of a cycloheptyl ring with an ethyl group and a methanamine group attached. The exact spatial configuration would depend on the specific synthesis process and any chiral centers in the molecule.

Physical And Chemical Properties Analysis

“(4-Ethylcycloheptyl)methanamine” is a liquid at room temperature. It has a molecular weight of 155.285.

Scientific Research Applications

Application in Synthesis and Chemical Reactions

• Transfer Hydrogenation Reactions : (4-Phenylquinazolin-2-yl)methanamine, a compound structurally similar to (4-Ethylcycloheptyl)methanamine, has been utilized in transfer hydrogenation reactions. High yields and turnover frequencies using ruthenium complexes derived from this ligand have been achieved, indicating its potential in catalysis and synthesis (Karabuğa et al., 2015).

Applications in Medicinal Chemistry

• Antimicrobial Activities : Derivatives of methanamines, which include structures like (4-Ethylcycloheptyl)methanamine, have shown promising results in antimicrobial activities. A series of quinoline derivatives carrying methanamine moieties exhibited moderate to very good antibacterial and antifungal activities, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).

• Antitumor Activities : Functionalized methanamines, including ferrocene-containing derivatives, have shown antitumor activity against various human cancer cell lines. This indicates the potential of (4-Ethylcycloheptyl)methanamine derivatives in developing anticancer agents (Károlyi et al., 2012).

• Serotonin Receptor Agonists : Methanamine derivatives have been designed as serotonin 5-HT1A receptor-biased agonists, exhibiting antidepressant-like activity. This suggests the potential of (4-Ethylcycloheptyl)methanamine derivatives in treating mental health disorders (Sniecikowska et al., 2019).

• Bicycle[1.1.1]Pentanes (BCPs) Incorporation : BCPs, an important motif in medicinal chemistry, can be incorporated into new targets using methanamine derivatives. This presents a method for generating BCP analogues of medicinal compounds (Shelp & Walsh, 2018).

Miscellaneous Applications

• Analytical Characterizations : N-alkyl-arylcyclohexylamines, which include compounds like (4-Ethylcycloheptyl)methanamine, have been synthesized and characterized for forensic applications. This indicates their potential use in analytical chemistry (Wallach et al., 2016).

Safety and Hazards

The safety data for “(4-Ethylcycloheptyl)methanamine” indicates that it may be dangerous. The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it may cause eye damage and may be harmful if swallowed.

Mechanism of Action

Target of Action

(4-Ethylcycloheptyl)methanamine is a derivative of methenamine , a urinary tract antiseptic and antibacterial drug . The primary targets of methenamine are bacteria present in the urinary tract .

Mode of Action

Formaldehyde is considered to be highly bactericidal .

Biochemical Pathways

Methenamine, the parent compound, works by releasing formaldehyde in the urine, which has a nonspecific bactericidal action .

Pharmacokinetics

Methenamine, the parent compound, is readily absorbed from the gastrointestinal tract . It is hydrolyzed to formaldehyde and ammonia in the urine . The elimination half-life is about 4 hours .

Result of Action

The result of the action of (4-Ethylcycloheptyl)methanamine is likely similar to that of methenamine, which is used for the prophylaxis and treatment of frequently recurring urinary tract infections . The formaldehyde released by methenamine in the urine has a nonspecific bactericidal action .

Action Environment

The action of (4-Ethylcycloheptyl)methanamine, like methenamine, is pH-dependent . It is most effective in an acidic environment (pH<6), where it is hydrolyzed to formaldehyde . Therefore, the efficacy and stability of (4-Ethylcycloheptyl)methanamine may be influenced by factors that affect urinary pH.